Cas no 3134-70-1 (1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester)

• Product Name: 1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester
• CAS No: 3134-70-1
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 314865
• PubChem ID: 76585
• Update Time: 2025-04-19

1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester
• Isopolinate
• Isopolinate [ISO]
• S-Isopropyl hexahydro-1H-azepine-1-carbothioate
• S-propan-2-yl azepane-1-carbothioate
• S-Isopropyl N,N-hexamethylenothiocarbamate
• LMHHRCOWPQNFTF-UHFFFAOYSA-N
• SCHEMBL136736
• Q27252815
• EINECS 221-531-6
• BYRAM
• NS00029063
• UNII-1S0RV2EY2V
• S-isopropyl azepane-1-carbothioate
• isopropylate
• 1S0RV2EY2V
• S-(1-METHYLETHYL) HEXAHYDRO-1H-AZEPINE-1-CARBOTHIOATE
• 1H-AZEPINE-1-CARBOTHIOIC ACID, HEXAHYDRO-, S-ISOPROPYL ESTER
• 1H-Azepine-1-carbothioic acid, hexahydro-, S-(1-methylethyl) ester
• 3134-70-1
• DTXSID6058053

• Inchi： 1S/C10H19NOS/c1-9(2)13-10(12)11-7-5-3-4-6-8-11/h9H,3-8H2,1-2H3
• InChI Key： LMHHRCOWPQNFTF-UHFFFAOYSA-N
• SMILES： S(C(C)C)C(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 201.11887
• Monoisotopic Mass: 201.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.6A^2

Experimental Properties

• Density: 1.038
• Boiling Point: 289.3°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.506
• PSA: 20.31